Cas no 2223722-23-2 (3-Cyclopropyl-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-1,2-oxazole-4-carboxamide)

• Product Name: 3-Cyclopropyl-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-1,2-oxazole-4-carboxamide
• CAS No: 2223722-23-2
• MF: C₁₆H₁₄FN₃O₃
• MW: 315.299067020416
• CID: 6300396
• PubChem ID: 137851914
• Update Time: 2025-07-20

3-Cyclopropyl-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2223722-23-2
• Z2175386774
• EN300-26608155
• 3-Cyclopropyl-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-1,2-oxazole-4-carboxamide

• Inchi： 1S/C16H14FN3O3/c17-10-3-5-11(6-4-10)20-7-13(16(20)22)18-15(21)12-8-23-19-14(12)9-1-2-9/h3-6,8-9,13H,1-2,7H2,(H,18,21)
• InChI Key： KOISGLPSWGGVCM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C(C1)NC(C1=CON=C1C1CC1)=O)=O

Computed Properties

• Exact Mass: 315.10191948g/mol
• Monoisotopic Mass: 315.10191948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-Cyclopropyl-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-1,2-oxazole-4-carboxamide

Research Brief on 3-Cyclopropyl-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-1,2-oxazole-4-carboxamide (CAS: 2223722-23-2)

Recent studies have highlighted the potential of 3-Cyclopropyl-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-1,2-oxazole-4-carboxamide (CAS: 2223722-23-2) as a promising candidate in the field of medicinal chemistry. This compound, characterized by its unique oxazole and azetidinone moieties, has garnered attention for its potential applications in targeting specific biological pathways. The structural complexity and functional diversity of this molecule make it a subject of intense research, particularly in the context of drug discovery and development.

The primary focus of current research revolves around the compound's mechanism of action and its efficacy in modulating key enzymatic processes. Preliminary in vitro studies have demonstrated its ability to inhibit certain kinases, which are critical in the regulation of cellular proliferation and inflammation. These findings suggest that 3-Cyclopropyl-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-1,2-oxazole-4-carboxamide could serve as a scaffold for the development of novel therapeutics targeting conditions such as cancer and autoimmune diseases.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles. The presence of the fluorophenyl group enhances its bioavailability, while the oxazole ring contributes to metabolic stability. These attributes position the compound as a viable lead for further optimization and preclinical evaluation. Researchers are particularly interested in exploring its selectivity and potency in animal models to validate its therapeutic potential.

In addition to its pharmacological properties, synthetic routes for 3-Cyclopropyl-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-1,2-oxazole-4-carboxamide have been refined to improve yield and purity. Recent advancements in catalytic methods have enabled more efficient construction of the azetidinone core, addressing previous challenges associated with stereochemical control. These synthetic improvements are expected to facilitate large-scale production and further biological testing.

The safety profile of the compound is also under scrutiny, with initial toxicity studies indicating a manageable side effect profile at therapeutic doses. However, comprehensive toxicological assessments are still required to ensure its suitability for clinical development. Researchers are employing advanced in silico modeling techniques to predict potential off-target effects and optimize the compound's safety margins.

Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into practical applications. Patents filed in recent years underscore the commercial interest in this compound, with claims covering its use in various therapeutic areas. The integration of computational chemistry and high-throughput screening is expected to further elucidate its structure-activity relationships and guide the design of next-generation derivatives.

In conclusion, 3-Cyclopropyl-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-1,2-oxazole-4-carboxamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with promising biological activity, make it a molecule of significant interest. Ongoing studies aim to fully characterize its therapeutic potential and address remaining challenges in its development. The outcomes of these efforts could pave the way for new treatment options in several disease areas.